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Compound of Interest

Compound Name: trans-R-138727

Cat. No.: B12322834 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized compounds like trans-R-138727, an active metabolite of Prasugrel, is

paramount for laboratory safety and environmental protection. While a specific Safety Data

Sheet (SDS) for trans-R-138727 is not publicly available, safety protocols can be established

based on information for the parent compound, Prasugrel, and general best practices for

handling research-grade chemicals.[1][2][3] It is crucial to obtain the official SDS from your

supplier before use.[1]

Chemical and Physical Properties
A clear understanding of the compound's properties is the first step in safe handling.
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Property Value Source

Chemical Name

(E)-2-(1-(2-cyclopropyl-1-(2-

fluorophenyl)-2-oxoethyl)-4-

mercaptopiperidin-3-

ylidene)acetic acid

[1]

Molecular Formula C18H20FNO3S [1][2]

Molecular Weight 349.42 g/mol [1]

CAS Number 239466-74-1 [1]

Appearance Solid N/A

Storage Temperature
Short-term: -20°C, Long-term:

-80°C
[4]

Handling and Storage Protocols
Due to the absence of a specific SDS, a cautious approach is recommended. Personnel should

wear standard personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat. Work should be conducted in a well-ventilated area or a chemical fume hood.

Storage:

Store in a tightly sealed container.

For short-term storage (up to one month), a temperature of -20°C is recommended.[4]

For long-term storage (up to six months), store at -80°C.[4]

Proper Disposal Procedures
As trans-R-138727 is a research chemical and an active pharmaceutical metabolite, it should

be treated as hazardous waste. Do not dispose of it down the drain or in regular trash.[3]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:
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Label a dedicated, leak-proof container as "Hazardous Waste: trans-R-138727".

Keep this waste stream separate from other chemical waste to avoid unintended

reactions.

Container Management:

Use a container compatible with the chemical.

Keep the container securely closed when not in use.

Waste Collection:

Collect all materials contaminated with trans-R-138727, including unused product,

solutions, and contaminated lab supplies (e.g., pipette tips, vials), in the designated

hazardous waste container.

Institutional Disposal:

Follow your institution's specific procedures for hazardous waste disposal. This typically

involves contacting the Environmental Health and Safety (EHS) office for waste pickup.

Provide the EHS office with as much information as possible, including the chemical name

and any known hazards.

The parent compound, Prasugrel, is noted as being toxic to aquatic life with long-lasting effects.

[3] Therefore, it is critical to prevent any release of trans-R-138727 into the environment.

Experimental Workflow for Safe Handling and
Disposal
The following diagram outlines the key decision points and steps for the safe management of

trans-R-138727 in a laboratory setting.
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trans-R-138727 Safe Handling and Disposal Workflow

Preparation Phase
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Disposal Phase

Start: Receive trans-R-138727

Obtain and Review
Supplier's SDS

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Work in a Ventilated
Fume Hood

Conduct Experiment with
trans-R-138727

End of Experiment or
Material Expired?

Store Unused Material
at -20°C or -80°C

No

Collect All Contaminated
Materials in a Labeled,

Sealed Hazardous Waste Container

Yes

Contact Institutional EHS
for Waste Pickup

End: Waste Disposed

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of trans-R-138727.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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